Cas no 1217501-51-3 (2-Methyl-4-(pyrrolidin-1-ylsulfonyl)phenylboronic Acid)

2-Methyl-4-(pyrrolidin-1-ylsulfonyl)phenylboronic acid is a boronic acid derivative featuring a pyrrolidine sulfonyl substituent, which enhances its utility in cross-coupling reactions such as Suzuki-Miyaura couplings. The methyl group at the 2-position provides steric influence, potentially improving selectivity in catalytic transformations. The pyrrolidine sulfonyl moiety contributes to solubility and stability, making it suitable for diverse synthetic applications. This compound is particularly valuable in pharmaceutical and materials science research, where precise functionalization of aromatic systems is required. Its well-defined structure and reactivity profile make it a reliable reagent for constructing complex molecular architectures under mild conditions.
2-Methyl-4-(pyrrolidin-1-ylsulfonyl)phenylboronic Acid structure
1217501-51-3 structure
Product Name:2-Methyl-4-(pyrrolidin-1-ylsulfonyl)phenylboronic Acid
CAS No:1217501-51-3
MF:C11H16BNO4S
MW:269.12504196167
MDL:MFCD13195671
CID:856205
PubChem ID:53216350
Update Time:2025-06-10

2-Methyl-4-(pyrrolidin-1-ylsulfonyl)phenylboronic Acid Chemical and Physical Properties

Names and Identifiers

    • 2-METHYL-4-(PYRROLIDIN-1-YLSULFONYL)PHENYLBORONIC ACID
    • (2-Methyl-4-(pyrrolidin-1-ylsulfonyl)phenyl)boronic acid
    • (2-Methyl-4-(pyrrolidin-1-ylsulfonyl)-phenyl)boronic acid
    • (2-methyl-4-pyrrolidin-1-ylsulfonylphenyl)boronic acid
    • 2-METHYL-4-(PYRROLIDINE-1-SULFONYL)PHENYLBORONIC ACID
    • CS-0175820
    • BS-21099
    • DB-356181
    • (2-methyl-4-pyrrolidin-1-ylsulfonyl-phenyl)boronic acid
    • (2-Methyl-4-(pyrrolidin-1-ylsulfonyl)phenyl)boronicacid
    • F76293
    • Boronic acid, B-[2-methyl-4-(1-pyrrolidinylsulfonyl)phenyl]-
    • VOSJSAOOIDIZAB-UHFFFAOYSA-N
    • DTXSID40681594
    • [2-Methyl-4-(pyrrolidine-1-sulfonyl)phenyl]boronic acid
    • MFCD13195671
    • 1217501-51-3
    • AKOS015842337
    • 2-Methyl-4-(pyrrolidin-1-ylsulfonyl)phenylboronic Acid
    • MDL： MFCD13195671
    • Inchi： 1S/C11H16BNO4S/c1-9-8-10(4-5-11(9)12(14)15)18(16,17)13-6-2-3-7-13/h4-5,8,14-15H,2-3,6-7H2,1H3
    • InChI Key： VOSJSAOOIDIZAB-UHFFFAOYSA-N
    • SMILES： S(C1C=CC(B(O)O)=C(C)C=1)(N1CCCC1)(=O)=O

Computed Properties

  • Exact Mass: 269.08900
  • Monoisotopic Mass: 269.0893093g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 375
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 86.2Ų

Experimental Properties

  • PSA: 86.22000
  • LogP: 0.47800

2-Methyl-4-(pyrrolidin-1-ylsulfonyl)phenylboronic Acid Customs Data

  • HS CODE：2935009090
  • Customs Data：

    China Customs Code:

    2935009090

    Overview:

    2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%

2-Methyl-4-(pyrrolidin-1-ylsulfonyl)phenylboronic Acid Pricemore >>

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abcr
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